6-(2,5-dimethyl-1H-pyrrol-1-yl)-2-methylbenzo[d]thiazole

• IUPAC Name: 6-(2,5-dimethylpyrrol-1-yl)-2-methyl-1,3-benzothiazole
• InChI: InChI=1S/C14H14N2S/c1-9-4-5-10(2)16(9)12-6-7-13-14(8-12)17-11(3)15-13/h4-8H,1-3H3
• InChI Key: VAQWONMDBMDPLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC3=C(C=C2)N=C(S3)C)C
• Molecular Formula: C14H14N2S
• Molecular Weight: 242.34 g/mol

Description

The compound “6-(2,5-dimethyl-1H-pyrrol-1-yl)-2-methylbenzo[d]thiazole” is a novel inhibitor of GATA family proteins. It targets the DNA-binding activity of GATA3 and other members of the GATA family, inhibiting the interaction between GATA3 and SOX4. This significantly suppresses Th2 cell differentiation, without impairing Th1 cell differentiation, and inhibits the expression and production of Th2 cytokines.

Synthesis Analysis

The synthesis of this compound involves the preparation of new heterocycles and their thorough characterization. The protons of pyrrole-C3, C4 ap-C2, peared C3, C4, as singlet C5,C6 appeared at 5 δ ppm, as and multiplets six methyl at 7.29–7.17 protons appeared d ppm.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string CC1=CC=C (C)N1C2=CC=C3C (NC=C3)=C2. The InChI key for this compound is ZICYXHGTWSBXCC-UHFFFAOYSA-N.

Chemical Reactions Analysis

The compound has been found to suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 210.27. Its InChI is 1S/C14H14N2/c1-10-3-4-11 (2)16 (10)13-6-5-12-7-8-15-14 (12)9-13/h3-9,15H,1-2H3.

Mechanism of Action

Target of Action

Similar compounds have been found to interact withDHFR and enoyl ACP reductase enzymes , which play crucial roles in cellular metabolism and bacterial fatty acid synthesis, respectively .

Mode of Action

For instance, it may bind to the active sites of its target enzymes, inhibiting their function . This interaction can lead to changes in cellular processes, such as the suppression of cell growth .

Biochemical Pathways

The compound’s interaction with its targets can affect various biochemical pathways. For example, inhibition of DHFR can disrupt the synthesis of tetrahydrofolate, a crucial cofactor in the synthesis of nucleotides . Similarly, inhibition of enoyl ACP reductase can interfere with bacterial fatty acid synthesis .

Pharmacokinetics

Similar compounds have been shown to be absorbed and distributed in the body, metabolized by various enzymes, and excreted through the kidneys .

Result of Action

The compound’s action can lead to various molecular and cellular effects. For instance, it has been found to suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production . It also suppressed the galactosylation on a monoclonal antibody, which is a critical quality attribute of therapeutic monoclonal antibodies .

Advantages and Limitations for Lab Experiments

One of the main advantages of DMPT in lab experiments is its ability to improve the growth and feed efficiency of livestock, which can lead to more accurate and reliable results in animal studies. However, DMPT is not without its limitations, and more research is needed to fully understand its potential side effects and limitations.

Future Directions

There are many potential future directions for research into DMPT. One area of research is the potential use of DMPT in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of research is the development of more efficient and cost-effective synthesis methods for DMPT. Overall, DMPT is a promising compound with many potential applications in various fields, and further research is needed to fully understand its potential.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in various fields. One of the most promising applications of DMPT is in the field of agriculture, where it has been shown to improve the growth and feed efficiency of livestock. DMPT has also been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease.

Safety and Hazards

The compound is classified as a Combustible Solid under the Storage Class Code 11. Its WGK is 3, and it has no applicable Flash Point.